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Compound of Interest

Compound Name: Griseochelin

Cat. No.: B1237565 Get Quote

Researchers, scientists, and drug development professionals often encounter compounds with

multiple names, leading to potential confusion. This guide provides a comprehensive

comparison of Griseochelin and Zincophorin, revealing through chemical properties and

biological data that they are, in fact, the same compound.

Initially discovered and named independently by different research groups in 1984, both

Griseochelin and Zincophorin were isolated from the bacterium Streptomyces griseus[1][2][3].

Subsequent analysis and characterization have demonstrated that these two names refer to

the identical polyketide antibiotic. This guide will synthesize the available data to confirm their

single identity and detail their shared chemical and biological characteristics.

Chemical and Physical Properties: A Unified Profile
Griseochelin and Zincophorin share the same chemical formula, C33H60O7, and molar

mass[1][4]. Various databases and scientific publications now list the names as synonyms for

one another[1][4][5].
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Property Value Source

Chemical Formula C33H60O7 [1][4]

Molar Mass 568.836 g·mol−1 [1]

IUPAC Name

(2S)-2-{(2S,5S,6S)-5-Methyl-6-

[(2S,3S,4S,5S,6S,7R,10E,12R

,13R,14E,16R)-3,5,7,13-

tetrahydroxy-4,6,12,14,16-

pentamethylnonadeca-10,14-

dien-2-yl]oxan-2-yl}propanoic

acid

[1]

CAS Number 91920-88-6 [1][5]

Synonyms
Griseochelin, Zincophorin,

Antibiotic M144255
[1][4][5]

Biological Activity: A Shared Antibacterial Spectrum
Both Griseochelin and Zincophorin are recognized as ionophore antibiotics with potent activity

against Gram-positive bacteria[1][2][3]. Research has highlighted their effectiveness against

various strains, including Clostridium perfringens (previously Clostridium welchii) and

Streptococcus pneumoniae[2]. The antibacterial effect is dose-dependent, and the carboxylic

acid group is crucial for its activity[2][6]. Esterification of this group leads to a complete loss of

antibiotic and cytotoxic effects[2][6].

A study on the antipneumococcal activity of Zincophorin (Griseochelin) demonstrated its ability

to inhibit both the growth and biofilm formation of S. pneumoniae strains[2].

Experimental Protocols
Determination of Antipneumococcal Activity:

To assess the antibacterial efficacy of Zincophorin (Griseochelin), the following experimental

procedure is commonly employed:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Zincophorin
https://pubchem.ncbi.nlm.nih.gov/compound/Griseochelin
https://en.wikipedia.org/wiki/Zincophorin
https://en.wikipedia.org/wiki/Zincophorin
https://en.wikipedia.org/wiki/Zincophorin
https://www.bocsci.com/product/griseochelin-cas-91920-88-6-45146.html
https://en.wikipedia.org/wiki/Zincophorin
https://pubchem.ncbi.nlm.nih.gov/compound/Griseochelin
https://www.bocsci.com/product/griseochelin-cas-91920-88-6-45146.html
https://www.benchchem.com/product/b1237565?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zincophorin
https://pmc.ncbi.nlm.nih.gov/articles/PMC6301713/
https://www.medchemexpress.com/mce_publications/6434502.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6301713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6301713/
https://pubmed.ncbi.nlm.nih.gov/30671322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6301713/
https://pubmed.ncbi.nlm.nih.gov/30671322/
https://www.benchchem.com/product/b1237565?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6301713/
https://www.benchchem.com/product/b1237565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Strains and Culture Conditions:Streptococcus pneumoniae strains are grown in a

suitable broth medium, such as Todd-Hewitt broth supplemented with yeast extract, at 37°C

in a 5% CO2 atmosphere.

Minimum Inhibitory Concentration (MIC) Assay: A microdilution method is used. The

compound is serially diluted in the growth medium in a 96-well plate. Bacterial suspension is

added to each well. The MIC is determined as the lowest concentration of the compound that

completely inhibits visible bacterial growth after a defined incubation period.

Minimum Biofilm Inhibitory Concentration (MBIC) Assay: For biofilm inhibition, bacteria are

allowed to adhere and form biofilms in the wells of a 96-well plate. The compound is then

added at various concentrations. After incubation, the biofilm mass is quantified, typically

using a crystal violet staining method. The MBIC is the lowest concentration that prevents

biofilm formation.

Logical Confirmation of Identity
The relationship between Griseochelin and Zincophorin can be visualized as a convergence

of independent discoveries to a single, unified entity.
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Griseochelin and Zincophorin Identity

In conclusion, the scientific literature and chemical databases unequivocally confirm that

Griseochelin and Zincophorin are the same compound. Researchers can confidently use

these names interchangeably, with the understanding that they refer to a single, well-

characterized antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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